Cas no 192516-29-3 (N-[(5alpha)-Cholestan-3-yl]-N-octadecyloctadecanamide)

• Product Name: N-[(5alpha)-Cholestan-3-yl]-N-octadecyloctadecanamide
• CAS No: 192516-29-3
• MF: C₆₃H₁₁₉NO
• MW: 906.625080347061
• CID: 2787632
• PubChem ID: 71347492
• Update Time: 2025-04-21

N-[(5alpha)-Cholestan-3-yl]-N-octadecyloctadecanamide Chemical and Physical Properties

Names and Identifiers

• N-[(5alpha)-Cholestan-3-yl]-N-octadecyloctadecanamide
• 192516-29-3
• DTXSID40773428

• Inchi： 1S/C63H119NO/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-51-64(61(65)42-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-2)56-47-49-62(6)55(52-56)43-44-57-59-46-45-58(54(5)41-39-40-53(3)4)63(59,7)50-48-60(57)62/h53-60H,8-52H2,1-7H3/t54-,55+,56?,57+,58-,59+,60+,62+,63-/m1/s1
• InChI Key： SHIWLYRAHFTXGW-HLJQALLESA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)N(CCCCCCCCCCCCCCCCCC)C1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 905.92916742Da
• Monoisotopic Mass: 905.92916742Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 65
• Rotatable Bond Count: 39
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 26.8
• Topological Polar Surface Area: 20.3Ų